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An essential guide for researchers, scientists, and drug development professionals on

assessing the purity of helium from various commercial suppliers. This report provides a

detailed comparison of available helium grades, supporting experimental protocols for purity

verification, and visual guides to the assessment workflow.

In scientific research and pharmaceutical development, the purity of helium gas is critical for a

wide range of applications, from carrier gas in chromatography to cryogenics for cooling

sensitive instrumentation. Impurities, even at trace levels, can interfere with analytical results,

degrade equipment performance, and compromise experimental outcomes. This guide offers a

comparative overview of helium purity from major commercial suppliers and provides a

standardized protocol for independent verification.

Comparative Purity of Commercial Helium Grades
The purity of commercially available helium is typically categorized by a grade system, such as

4.6 (99.996%), 5.0 (99.999%), and 6.0 (99.9999%), indicating the percentage of helium
content. The table below summarizes the guaranteed purity levels and maximum concentration

of common impurities from leading suppliers. It is important to note that suppliers may offer

even higher purity grades with specialized purification techniques, such as Air Products' BIP®

technology, which can reduce certain impurities to parts-per-billion (ppb) levels.[1][2][3]
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Total
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(THC)
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CO
(ppm)

CO₂
(ppm)

Airgas

UHP

(Ultra

High

Purity)

99.999 1 1 5 0.5 1 1

Resear

ch
99.9999 0.5 0.2 0.5 0.1 0.1 0.1

Linde

(formerl

y

Praxair)

Instrum

ent

Helium

4.6

≥

99.996
- ≤ 5 - - - -

Detecto

r

Helium

5.0

≥

99.999
- ≤ 3 - - - -

Laborat

ory

Helium

5.6

≥

99.9996
- ≤ 2 - - - -

HiQ

Helium

6.0

≥

99.9999
≤ 0.5 ≤ 0.5 ≤ 0.5 ≤ 0.1 ≤ 0.1 ≤ 0.1

Air

Product

s

Grade

4.6

99.996

%
< 3 < 3 < 10 - - -

Helium

BIP®

(6.0)

>

99.9999
< 0.01 < 0.02 < 1 < 0.1 - -
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Helium

BIP®

Plus

(6.7)

>

99.9999
< 0.01 < 0.02 < 0.1 < 0.1 < 0.1 < 0.1

Messer
Helium

4.6

≥

99.996
≤ 5 ≤ 5 ≤ 20 ≤ 1 - -

Helium

5.0

≥

99.999
≤ 1 ≤ 3 ≤ 4 ≤ 0.2 - -

Helium

6.0

≥

99.9999
≤ 0.5 ≤ 0.5 ≤ 0.5 ≤ 0.1 ≤ 0.1 ≤ 0.1

Note: The data presented is based on publicly available specifications from the suppliers and

may vary. For the most accurate and up-to-date information, it is recommended to request a

certificate of analysis (CoA) for the specific gas cylinder.

Common impurities found in commercial helium include neon, oxygen, nitrogen, water,

methane, carbon monoxide, and carbon dioxide.[4] While inert impurities like neon may have

minimal impact on some applications, reactive impurities such as oxygen and water can be

detrimental, especially in gas chromatography where they can cause column degradation and

baseline noise.[1][5]

Experimental Protocol for Helium Purity Assessment
For laboratories requiring independent verification of helium purity, Gas Chromatography (GC)

is a widely adopted and effective analytical method.[6] A high-sensitivity detector, such as a

Pulsed Discharge Detector (PDD), is recommended for detecting trace-level impurities.[7]

Objective: To quantify the concentration of key impurities (O₂, N₂, H₂O, CH₄, CO, CO₂) in a

supplied cylinder of helium gas.

Materials and Instrumentation:

Gas Chromatograph (GC) system equipped with a Pulsed Discharge Detector (PDD) or a

Helium Ionization Detector (HID).
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Appropriate GC columns for separating permanent gases and light hydrocarbons (e.g.,

Molecular Sieve 5A and a porous polymer column).

Certified gas standards for each impurity to be quantified.

Gas sampling system with pressure regulation and flow control.

The helium cylinder to be tested.

Methodology:

System Preparation:

Install and condition the GC columns according to the manufacturer's instructions.

Ensure the GC system is leak-free, particularly the gas lines from the cylinder to the

instrument.

Purge the sampling lines with the helium from the cylinder to be tested to remove any

atmospheric contaminants.

Calibration:

Introduce the certified gas standards into the GC system at various known concentrations

to create a calibration curve for each impurity.

Record the peak area for each impurity at each concentration level.

Plot the peak area versus concentration and perform a linear regression to establish the

calibration curve.

Sample Analysis:

Connect the helium cylinder to be tested to the GC sampling inlet.

Set the appropriate flow rate and inject a known volume of the helium sample into the GC.
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Run the chromatographic analysis under the optimized conditions (e.g., oven temperature

program, carrier gas flow rate).

Record the resulting chromatogram.

Data Analysis:

Identify the peaks in the sample chromatogram corresponding to the impurities based on

their retention times from the calibration runs.

Measure the peak area for each identified impurity.

Calculate the concentration of each impurity in the helium sample using the calibration

curve.

Purity Calculation:

Sum the concentrations of all identified impurities.

Calculate the purity of the helium gas by subtracting the total impurity concentration from

100%.

Visualizing the Process
To further clarify the experimental and logical frameworks involved in assessing helium purity,

the following diagrams have been generated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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